Cas no 1797018-11-1 (4-(methylamino)-N-phenylbutanamide hydrochloride)

• Product Name: 4-(methylamino)-N-phenylbutanamide hydrochloride
• CAS No: 1797018-11-1
• MDL: MFCD27980963
• CID: 4614679
• PubChem ID: 75493451
• Update Time: 2025-11-06

4-(methylamino)-N-phenylbutanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(methylamino)-N-phenylbutanamide hydrochloride

• MDL： MFCD27980963

Additional information on 4-(methylamino)-N-phenylbutanamide hydrochloride

Professional Introduction to 4-(methylamino)-N-phenylbutanamide hydrochloride (CAS No. 1797018-11-1)

4-(methylamino)-N-phenylbutanamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1797018-11-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This amide derivative features a unique structural motif that has garnered attention for its potential biological activity and mechanistic relevance in drug discovery. The presence of both a methylamino group and a phenylbutanamide backbone suggests multifaceted interactions with biological targets, making it a promising candidate for further exploration in therapeutic applications.

The molecular structure of 4-(methylamino)-N-phenylbutanamide hydrochloride consists of a phenyl ring attached to an amide functional group, with a methylamino substituent at the fourth carbon position of the butanamide chain. This configuration allows for diverse pharmacophoric interactions, including hydrogen bonding, hydrophobic interactions, and possible modulation of enzyme activity or receptor binding. The hydrochloride salt form enhances the compound's solubility in aqueous media, facilitating its use in biochemical assays and preclinical studies.

In recent years, there has been growing interest in amide-based compounds due to their versatility as pharmacological agents. The methylamino moiety, in particular, is known to contribute to the compound's bioactivity by influencing its electronic properties and steric environment. Studies have demonstrated that modifications at this position can significantly alter binding affinity and metabolic stability, highlighting the importance of structural optimization in drug development.

Current research in medicinal chemistry has focused on leveraging such structural motifs to develop novel therapeutics targeting neurological disorders, inflammatory conditions, and metabolic diseases. The phenylbutanamide core is particularly relevant in this context, as it has been implicated in various biological pathways. For instance, derivatives of this class have shown potential as inhibitors of enzymes involved in pain signaling and neuroinflammation. This aligns with the broader goal of identifying small-molecule modulators that can modulate disease-related pathways without significant off-target effects.

One of the most compelling aspects of 4-(methylamino)-N-phenylbutanamide hydrochloride is its potential as a scaffold for structure-activity relationship (SAR) studies. By systematically varying substituents around the phenyl ring or along the amide chain, researchers can gain insights into how structural changes influence biological activity. Such studies are crucial for rational drug design and can accelerate the discovery of lead compounds with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 4-(methylamino)-N-phenylbutanamide hydrochloride. Molecular modeling techniques, including docking simulations and quantum mechanical calculations, allow researchers to predict binding interactions with high precision. These predictions can guide experimental efforts by identifying promising analogs for synthesis and testing. Moreover, machine learning algorithms are being employed to analyze large datasets containing experimentally derived bioactivity data, enabling more efficient identification of novel drug candidates.

The pharmacological profile of 4-(methylamino)-N-phenylbutanamide hydrochloride remains under active investigation. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential. In vitro assays are being conducted to assess its interaction with target proteins and evaluate its efficacy in cellular models.

In addition to its pharmacological relevance, 4-(methylamino)-N-phenylbutanamide hydrochloride offers advantages from a synthetic perspective. The presence of well-defined functional groups allows for facile chemical manipulation through established synthetic methodologies. This flexibility enables researchers to explore diverse chemical space efficiently and identify novel derivatives with tailored properties.

The development of new therapeutic agents is a complex process that requires careful consideration of multiple factors, including safety, efficacy, and manufacturability. As such, compounds like 4-(methylamino)-N-phenylbutanamide hydrochloride represent valuable starting points for drug discovery initiatives aimed at addressing unmet medical needs. Continued investigation into their biological properties will be essential for realizing their full potential as therapeutic candidates.

In conclusion,4-(methylamino)-N-phenylbutanamide hydrochloride (CAS No. 1797018-11-1) is a structurally intriguing compound with significant promise in pharmaceutical research. Its unique molecular features make it an attractive candidate for further exploration in drug discovery efforts targeting various diseases. As our understanding of biological systems evolves and new computational tools become available,4-(methylamino)-N-phenylbutanamide hydrochloride may play a pivotal role in the development of next-generation therapeutics.